Cas no 946328-30-9 (N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-N'-(2-methoxy-5-methylphenyl)ethanediamide)

• Product Name: N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-N'-(2-methoxy-5-methylphenyl)ethanediamide
• CAS No: 946328-30-9
• MF: C₁₈H₂₃N₃O₃S
• MW: 361.458523035049
• CID: 6575476
• Update Time: 2025-08-01

N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-N'-(2-methoxy-5-methylphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-N'-(2-methoxy-5-methylphenyl)ethanediamide
• Ethanediamide, N1-[2-(dimethylamino)-2-(3-thienyl)ethyl]-N2-(2-methoxy-5-methylphenyl)-

• Inchi： 1S/C18H23N3O3S/c1-12-5-6-16(24-4)14(9-12)20-18(23)17(22)19-10-15(21(2)3)13-7-8-25-11-13/h5-9,11,15H,10H2,1-4H3,(H,19,22)(H,20,23)
• InChI Key： KAVGOSZAPQPIFG-UHFFFAOYSA-N
• SMILES： C(NCC(N(C)C)C1C=CSC=1)(=O)C(NC1=CC(C)=CC=C1OC)=O

Experimental Properties

• Density: 1.233±0.06 g/cm3(Predicted)
• pka: 10.97±0.70(Predicted)

Additional information on N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-N'-(2-methoxy-5-methylphenyl)ethanediamide

N-2-(Dimethylamino)-2-(Thiophen-3-yl)Ethyl-N'-(2-Methoxy-5-Methylphenyl)Ethanamide: A Comprehensive Overview

The compound CAS No 946328-30-9, also known as N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-N'-(2-methoxy-5-methylphenyl)ethanediamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its chemical properties, synthesis methods, applications, and recent research findings.

The molecular structure of N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-N'-(2-methoxy-5-methylphenyl)ethanediamide is characterized by the presence of a thiophene ring, a dimethylamino group, and a methoxy-substituted phenyl group. These functional groups contribute to its versatile reactivity and selectivity in chemical reactions. Recent studies have highlighted its role as a potential lead compound in drug discovery, particularly in the development of anti-inflammatory and anticancer agents.

One of the key aspects of this compound is its synthesis. Researchers have employed various strategies to synthesize CAS No 946328-30-9, including multi-component reactions and stepwise synthesis. The use of microwave-assisted synthesis has been particularly effective in improving reaction yields and reducing reaction times. This approach not only enhances the efficiency of the synthesis process but also minimizes the environmental impact, aligning with the principles of green chemistry.

In terms of applications, N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-N'-(2-methoxy-5-methylphenyl)ethanediamide has shown promise in the field of medicinal chemistry. Its ability to inhibit certain enzymes involved in inflammatory processes makes it a potential candidate for anti-inflammatory drug development. Additionally, preliminary studies suggest that this compound may exhibit anticancer properties by targeting specific pathways involved in tumor growth and metastasis.

The biological activity of this compound is closely tied to its structural features. The thiophene ring, for instance, is known for its ability to enhance the bioavailability of drugs by improving their solubility and permeability. Similarly, the dimethylamino group contributes to the compound's ability to interact with biological targets such as receptors and enzymes. These properties make it a valuable tool in drug design and optimization.

Recent advancements in computational chemistry have further enhanced our understanding of CAS No 946328-30-9. Molecular docking studies have provided insights into how this compound interacts with various biological targets at the molecular level. These studies have been instrumental in guiding further research into its therapeutic potential and optimizing its pharmacokinetic properties.

In conclusion, N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-N'-(2-methoxy-5-methylphenyl)ethanediamide represents a significant advancement in organic chemistry with wide-ranging applications in drug discovery and development. Its unique structural features, efficient synthesis methods, and promising biological activities make it a subject of continued interest among researchers. As ongoing studies unravel more about its potential, this compound is poised to play a pivotal role in the development of novel therapeutic agents.